Cas no 897016-96-5 (4-(4-Bromo-3-fluorobenzyl)morpholine)

4-(4-Bromo-3-fluorobenzyl)morpholine structure
897016-96-5 structure
Product Name:4-(4-Bromo-3-fluorobenzyl)morpholine
CAS No:897016-96-5
MF:C11H13BrFNO
MW:274.129425764084
MDL:MFCD15526848
CID:1943783
PubChem ID:53417818
Update Time:2024-10-26

4-(4-Bromo-3-fluorobenzyl)morpholine Chemical and Physical Properties

Names and Identifiers

    • Morpholine, 4-[(4-bromo-3-fluorophenyl)methyl]-
    • 4-(4-bromo-3-fluorobenzyl)morpholine
    • N-(4-Bromo-3-fluorobenzyl)morpholine
    • 4-[(4-Bromo-3-fluorophenyl)methyl]morpholine (ACI)
    • AKOS025286459
    • AXLRZCPFGFYXIS-UHFFFAOYSA-N
    • 4-[(4-BROMO-3-FLUOROPHENYL)METHYL]MORPHOLINE
    • SCHEMBL538318
    • 897016-96-5
    • E82315
    • MFCD15526848
    • CS-0195026
    • 4-[(4-Bromo-3-fluoro-phenyl)methyl]morpholine
    • XKB01696
    • DB-339704
    • 4-(4-Bromo-3-fluorobenzyl)morpholine
    • MDL: MFCD15526848
    • Inchi: 1S/C11H13BrFNO/c12-10-2-1-9(7-11(10)13)8-14-3-5-15-6-4-14/h1-2,7H,3-6,8H2
    • InChI Key: AXLRZCPFGFYXIS-UHFFFAOYSA-N
    • SMILES: FC1C(Br)=CC=C(CN2CCOCC2)C=1

Computed Properties

  • Exact Mass: 273.01600
  • Monoisotopic Mass: 273.01645g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • Melting Point: 42-43℃
  • PSA: 12.47000
  • LogP: 2.35830

4-(4-Bromo-3-fluorobenzyl)morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM279897-1g
4-(4-bromo-3-fluorobenzyl)morpholine
897016-96-5 97%
1g
$141 2024-07-21
Chemenu
CM279897-5g
4-(4-bromo-3-fluorobenzyl)morpholine
897016-96-5 97%
5g
$461 2024-07-21
abcr
AB392369-1 g
4-(4-Bromo-3-fluorobenzyl)morpholine, 96%; .
897016-96-5 96%
1 g
€194.70 2023-07-19
abcr
AB392369-500 mg
4-(4-Bromo-3-fluorobenzyl)morpholine, 96%; .
897016-96-5 96%
500 mg
€153.40 2023-07-19
abcr
AB392369-5 g
4-(4-Bromo-3-fluorobenzyl)morpholine, 96%; .
897016-96-5 96%
5 g
€569.90 2023-07-19
Chemenu
CM279897-5g
4-(4-bromo-3-fluorobenzyl)morpholine
897016-96-5 97%
5g
$694 2021-08-18
TRC
B701035-50mg
4-(4-Bromo-3-fluorobenzyl)morpholine
897016-96-5
50mg
$ 50.00 2022-06-06
TRC
B701035-100mg
4-(4-Bromo-3-fluorobenzyl)morpholine
897016-96-5
100mg
$ 65.00 2022-06-06
TRC
B701035-500mg
4-(4-Bromo-3-fluorobenzyl)morpholine
897016-96-5
500mg
$ 160.00 2022-06-06
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H59985-250mg
4-(4-Bromo-3-fluorobenzyl)morpholine, 96%
897016-96-5 96%
250mg
¥1611.00 2023-03-01

4-(4-Bromo-3-fluorobenzyl)morpholine Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Chloroform ;  1 h, 58 - 60 °C; 60 °C → rt
1.2 Reagents: Sodium triacetoxyborohydride ;  16 h, 58 - 60 °C
Reference
Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy
Baragana, Beatriz; Norcross, Neil R.; Wilson, Caroline; Porzelle, Achim; Hallyburton, Irene; et al, Journal of Medicinal Chemistry, 2016, 59(21), 9672-9685

4-(4-Bromo-3-fluorobenzyl)morpholine Raw materials

4-(4-Bromo-3-fluorobenzyl)morpholine Preparation Products

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.